Cas no 2648915-37-9 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid)

(2R)-2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid is a protected amino acid derivative commonly employed in peptide synthesis. Its key structural features include an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which offers selective deprotection under mild basic conditions, and a branched alkyl side chain that enhances steric control during coupling reactions. The compound’s chiral purity (R-configuration) ensures stereospecific incorporation into peptide sequences, while its methyl substituents improve stability against racemization. This derivative is particularly useful in solid-phase peptide synthesis (SPPS), where its compatibility with standard Fmoc-chemistry protocols ensures high yields and minimal side reactions. Its design facilitates efficient purification and characterization, making it a reliable intermediate for complex peptide architectures.
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid structure
2648915-37-9 structure
Product Name:(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
CAS No:2648915-37-9
MF:C26H32N2O5
MW:452.542687416077
CID:5891902
PubChem ID:165875638
Update Time:2025-06-25

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2648915-37-9
    • (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
    • EN300-1490548
    • (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
    • Inchi: 1S/C26H32N2O5/c1-16(2)14-23(25(30)31)28-24(29)17(3)12-13-27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,23-/m1/s1
    • InChI Key: XZNUJBKSLHSHLN-IRCUZVAFSA-N
    • SMILES: O(C(NCCC(C)C(N[C@@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1490548-0.05g
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
0.05g
$2829.0 2023-05-26
Enamine
EN300-1490548-0.1g
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
0.1g
$2963.0 2023-05-26
Enamine
EN300-1490548-0.25g
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
0.25g
$3099.0 2023-05-26
Enamine
EN300-1490548-0.5g
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
0.5g
$3233.0 2023-05-26
Enamine
EN300-1490548-1.0g
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
1g
$3368.0 2023-05-26
Enamine
EN300-1490548-2.5g
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
2.5g
$6602.0 2023-05-26
Enamine
EN300-1490548-5.0g
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
5g
$9769.0 2023-05-26
Enamine
EN300-1490548-10.0g
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
10g
$14487.0 2023-05-26
Enamine
EN300-1490548-50mg
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
50mg
$2829.0 2023-09-28
Enamine
EN300-1490548-100mg
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
2648915-37-9
100mg
$2963.0 2023-09-28

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid Related Literature

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid

Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid (CAS No. 2648915-37-9)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid (CAS No. 2648915-37-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid is characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the Fmoc group allows for precise control over the reactivity of the amino group, making it an essential tool in the synthesis of complex peptides and proteins.

Recent advancements in the field have highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acid derivatives, including (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid, are crucial for the development of novel therapeutic agents targeting neurodegenerative diseases. The ability to synthesize these compounds with high purity and efficiency has significantly advanced our understanding of protein structure and function.

In addition to its role in peptide synthesis, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid has also been explored for its potential in drug delivery systems. Research conducted at the University of California, San Francisco, has shown that this compound can be used to create stable and biocompatible nanoparticles for targeted drug delivery. These nanoparticles have demonstrated enhanced bioavailability and reduced toxicity compared to traditional drug formulations, making them promising candidates for clinical applications.

The synthesis of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid typically involves a multi-step process that includes the protection of the amino group with Fmoc, followed by coupling with an appropriate carboxylic acid. The final step involves deprotection to reveal the active amino group, ready for further functionalization or incorporation into larger molecular structures. This process requires careful control of reaction conditions to ensure high yields and purity.

The physical and chemical properties of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid have been extensively studied. It is a white crystalline solid with a molecular weight of 501.61 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various synthetic reactions and analytical techniques.

In terms of safety, handling, and storage, it is important to note that while (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. The compound should be stored in a cool, dry place away from direct sunlight and sources of heat.

The future prospects for (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid are promising. Ongoing research is focused on optimizing its use in peptide synthesis, developing new drug delivery systems, and exploring its potential as a building block for advanced materials. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in various areas of chemical biology and pharmaceutical science.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd